Cas no 1804080-42-9 (5-Cyano-2-formylphenylhydrazine)

• Product Name: 5-Cyano-2-formylphenylhydrazine
• CAS No: 1804080-42-9
• MF: C₈H₇N₃O
• MW: 161.160681009293
• CID: 4934680
• Update Time: 2025-07-18

5-Cyano-2-formylphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-formylphenylhydrazine

• Inchi： 1S/C8H7N3O/c9-4-6-1-2-7(5-12)8(3-6)11-10/h1-3,5,11H,10H2
• InChI Key： KCOMJYGLNCXRHC-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(C#N)=CC=1NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 208
• XLogP3: 0.9
• Topological Polar Surface Area: 78.9

Additional information on 5-Cyano-2-formylphenylhydrazine

Comprehensive Overview of 5-Cyano-2-formylphenylhydrazine (CAS No. 1804080-42-9): Properties, Applications, and Industry Insights

5-Cyano-2-formylphenylhydrazine (CAS No. 1804080-42-9) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a cyano group (-CN) and a formylphenylhydrazine moiety, making it a versatile intermediate for synthesizing heterocyclic compounds. Its CAS registry number (1804080-42-9) ensures precise identification in global chemical databases, addressing growing demand for traceability in R&D.

Recent trends highlight increased searches for "5-Cyano-2-formylphenylhydrazine synthesis" and "CAS 1804080-42-9 applications," reflecting its relevance in drug discovery. Researchers value its role in constructing pyrazole and indazole derivatives, key scaffolds in kinase inhibitors and anticancer agents. The compound’s electron-withdrawing cyano group enhances reactivity in nucleophilic substitutions, a feature frequently discussed in organic chemistry forums.

From an industrial perspective, 5-Cyano-2-formylphenylhydrazine aligns with green chemistry principles. Optimized synthetic routes now reduce solvent waste, responding to queries like "sustainable synthesis of CAS 1804080-42-9." Analytical methods such as HPLC purity testing and NMR characterization are critical for quality control, topics often searched alongside this compound’s technical datasheet.

The compound’s stability under ambient conditions makes it preferable for high-throughput screening (HTS) applications. Patent analyses reveal its use in photovoltaic materials and OLED intermediates, connecting it to renewable energy trends. FAQs like "Is 5-Cyano-2-formylphenylhydrazine light-sensitive?" underscore user interest in storage protocols, typically recommending amber vials at 4°C.

Regulatory compliance is another hotspot. While not classified as hazardous, proper handling guidelines for hydrazine derivatives are widely searched. The compound’s LD50 data and ecotoxicity profile remain essential for industrial safety assessments, with databases like REACH providing updated information under its CAS identifier (1804080-42-9).

In summary, 5-Cyano-2-formylphenylhydrazine bridges academic and industrial needs, driven by its structural versatility and alignment with cutting-edge research. Its CAS No. 1804080-42-9 serves as a pivotal reference for procurement and literature reviews, cementing its role in modern synthetic chemistry.